Cas no 2227749-33-7 ((3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid)

• Product Name: (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid
• CAS No: 2227749-33-7
• MF: C₁₂H₁₇NO₃
• MW: 223.268283605576
• CID: 6258651
• PubChem ID: 165843709
• Update Time: 2025-06-08

(3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid
• (3S)-3-{3-[(dimethylamino)methyl]phenyl}-3-hydroxypropanoic acid
• EN300-1778334
• 2227749-33-7

• Inchi： 1S/C12H17NO3/c1-13(2)8-9-4-3-5-10(6-9)11(14)7-12(15)16/h3-6,11,14H,7-8H2,1-2H3,(H,15,16)/t11-/m0/s1
• InChI Key： IYVLVJLKMGUXTO-NSHDSACASA-N
• SMILES： O[C@@H](CC(=O)O)C1C=CC=C(C=1)CN(C)C

Computed Properties

• Exact Mass: 223.12084340g/mol
• Monoisotopic Mass: 223.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 60.8Ų

Additional information on (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid

Introduction to (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic Acid (CAS No. 2227749-33-7)

(3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid, identified by its CAS number 2227749-33-7, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a chiral center and an amine-substituted aromatic ring, has garnered attention for its potential applications in drug development and therapeutic interventions.

The structure of (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid consists of a propanoic acid backbone modified with a hydroxyl group at the third carbon and a 3-(dimethylamino)methylphenyl side chain. The presence of the stereocenter at the third carbon makes this compound an enantiomer, which is crucial in pharmaceuticals due to the differences in biological activity between enantiomers. The dimethylamino group enhances the compound's solubility and reactivity, making it a versatile intermediate in organic synthesis.

In recent years, there has been a growing interest in the development of chiral drugs due to their improved efficacy and reduced side effects compared to their racemic counterparts. The synthesis and characterization of (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid have been extensively studied to understand its stereochemical properties and potential biological functions.

One of the most compelling aspects of this compound is its potential role as a building block in the synthesis of more complex pharmaceutical molecules. The amine-substituted aromatic ring can serve as a site for further functionalization, allowing chemists to design novel drug candidates with tailored properties. For instance, researchers have explored its use in the development of kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases.

Recent studies have highlighted the importance of (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid in understanding enzyme-substrate interactions. Its structural features make it an excellent candidate for studying how enzymes recognize and bind to substrates, providing insights into drug design and optimization. Additionally, its chiral nature allows for the exploration of enantioselective catalysis, which is essential for producing enantiomerically pure drugs efficiently.

The pharmacological potential of this compound has also been explored in the context of central nervous system (CNS) disorders. The combination of a hydroxyl group and a dimethylamino group suggests that it may interact with various neurotransmitter systems, making it a candidate for treating conditions such as depression, anxiety, and neurodegenerative diseases. Preclinical studies have shown promising results in animal models, indicating that derivatives of this compound may have therapeutic value.

The synthetic route to (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid involves multiple steps, including stereoselective reduction and functional group transformations. Advanced techniques such as asymmetric hydrogenation have been employed to ensure high enantiomeric purity. These synthetic strategies are critical for producing pharmaceutical-grade compounds that meet stringent regulatory requirements.

In conclusion, (3S)-3-{3-(dimethylamino)methylphenyl}-3-hydroxypropanoic acid (CAS No. 2227749-33-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential applications make it a valuable tool for researchers developing new drugs and understanding biological processes at the molecular level. As research continues to uncover new therapeutic possibilities, this compound is likely to play an increasingly important role in medicine.